Cas no 1513532-46-1 (Cyclohexaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-4-methyl-)

• Product Name: Cyclohexaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-4-methyl-
• CAS No: 1513532-46-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5273517
• Update Time: 2025-06-23

Cyclohexaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-4-methyl-

• Inchi： 1S/C10H19NO2/c1-8-2-4-10(7-11,5-3-8)9(13)6-12/h6,8-9,13H,2-5,7,11H2,1H3
• InChI Key： GBTGIXMPAFRERS-UHFFFAOYSA-N
• SMILES： C(C1(CCC(C)CC1)CN)(O)C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Cyclohexaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-4-methyl-

Cyclohexaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-4-methyl-

The compound Cyclohexaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-4-methyl- (CAS No: 1513532-46-1) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and intermediates for pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexane ring with an acetaldehyde group, an aminomethyl substituent, and a hydroxyl group at the α-position. The presence of these functional groups makes it highly versatile and valuable in various chemical transformations.

Recent studies have highlighted the potential of Cyclohexaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-4-methyl- as a precursor for the synthesis of complex molecules with biological activity. For instance, researchers have explored its use in the construction of peptide analogs and bioisosteres, which are critical in drug discovery programs. The compound's ability to undergo multiple types of reactions, such as alkylation, acylation, and oxidation, further enhances its utility in organic synthesis.

The synthesis of Cyclohexaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-4-methyl- has been optimized in recent years to improve yield and reduce environmental impact. One notable approach involves the use of enzymatic catalysis to achieve selective transformations. This method not only enhances the efficiency of the reaction but also aligns with the growing demand for sustainable chemical processes.

In terms of biological activity, Cyclohexaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-4-methyl- has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. For example, studies have demonstrated its potential to modulate the activity of kinases and proteases, which are key targets in the development of anti-cancer and anti-inflammatory agents. These findings underscore the importance of this compound in advancing therapeutic interventions.

The structural features of Cyclohexaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-4-methyl- also make it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. This property opens up new avenues for its use in catalysis and sensor technologies.

Furthermore, the compound's reactivity has been leveraged in click chemistry methodologies, enabling rapid assembly of larger molecular frameworks. This approach has significantly accelerated the discovery process for novel compounds with desired pharmacokinetic profiles.

In conclusion, Cyclohexaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-4-methyl- (CAS No: 1513532-46-1) stands out as a multifunctional building block in organic synthesis. Its unique structure, coupled with its ability to participate in diverse chemical reactions, positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new facets of its utility, this compound is poised to play an increasingly important role in advancing scientific innovation.